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Compound of Interest

Compound Name: 1-Phenylguanidine carbonate

Cat. No.: B082822 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for 1-Phenylguanidine carbonate, including operational and

disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

1-Phenylguanidine carbonate is classified with several hazards that necessitate careful

handling and the use of appropriate personal protective equipment.[1] According to the Global

Harmonized System (GHS), it is categorized as Acute Toxicity (Oral) Category 4, Skin

Corrosion/Irritation Category 2, and Eye Damage/Irritation Category 2.[1] Some classifications

also indicate it may cause an allergic skin reaction and serious eye damage.[2] Therefore, strict

adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment for 1-Phenylguanidine Carbonate
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Protection Type Recommended PPE Specification

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must meet ANSI Z.87.1 1989

standard. A face shield may be

required for large quantities or

when there is a risk of

splashing.[3]

Skin Protection

Chemical-resistant gloves

(e.g., disposable nitrile) and a

lab coat

Gloves should be inspected

before use and changed

immediately upon contact with

the chemical.[3] A Nomex®

laboratory coat with cotton

clothing underneath is

recommended.[3]

Respiratory Protection N95 dust mask or a respirator

Required when engineering

controls are insufficient to

maintain exposure below

permissible limits, especially in

poorly ventilated areas or

when handling fine powders.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Phenylguanidine carbonate minimizes the risk of

exposure and ensures the integrity of the experiment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure an emergency eyewash station and safety shower are readily accessible.[4]

Clear the workspace of any incompatible materials, such as strong oxidizers, acids, and

bases.[1]

2. Donning Personal Protective Equipment (PPE):
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Follow the PPE recommendations outlined in Table 1.

Ensure all PPE is correctly sized and in good condition.

3. Weighing and Dispensing:

Handle the solid material carefully to avoid generating dust.

Use non-sparking tools for scooping and transferring the compound.[1]

Keep containers tightly closed when not in use.[1]

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[5]

Clean and decontaminate the work area and any equipment used.

Properly doff and dispose of single-use PPE.

Experimental Workflow for Handling 1-Phenylguanidine Carbonate
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1. Preparation

2. Handling

3. Post-Handling & Disposal

Prepare well-ventilated workspace

Verify safety equipment (eyewash, shower)

Don appropriate PPE (gloves, goggles, lab coat, mask)

Weigh 1-Phenylguanidine carbonate carefully

Transfer to reaction vessel

Clean and decontaminate workspace

Dispose of waste in designated hazardous waste container

Doff and dispose of PPE

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for safely handling 1-Phenylguanidine
carbonate.

Disposal Plan

Proper disposal of 1-Phenylguanidine carbonate and its containers is crucial to prevent

environmental contamination and comply with regulations.

Table 2: Disposal Guidelines for 1-Phenylguanidine Carbonate

Waste Type Disposal Method Regulatory Compliance

Unused Product and

Contaminated Materials

Dispose of as hazardous

chemical waste.[1] Incineration

or landfill at a permitted waste

management facility is

recommended.[1]

Follow all local, regional, and

national regulations for

hazardous waste disposal.[1]

Empty Containers

Triple rinse the container.[1]

Puncture or crush the

container to prevent reuse

before disposal in a licensed

landfill or recycling facility.[1]

Adhere to institutional and

local guidelines for chemical

container disposal.

Emergency Procedures

In the event of an accidental release or exposure, immediate action is necessary.

Spill: Evacuate the area and prevent dust formation.[1] Use non-sparking tools to sweep up

the material and collect it in a tightly sealed container for disposal.[1] Ventilate the area and

wash the spill site with soap and water.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[4]
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Ingestion: Rinse mouth and call a physician or poison control center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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